Cas no 90411-66-8 (Propyl 2-ethylhexanoate)

• Product Name: Propyl 2-ethylhexanoate
• CAS No: 90411-66-8
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 807111
• Update Time: 2023-08-03

Propyl 2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-, C12-15-alkyl esters
• CHEM-MAO
• Propyl 2-ethylhexanoate
• N-PROPYL 2-ETHYLHEXANOATE
• 2-Ethylhexanoic acid n-propyl ester
• NSC8234
• IHIQOKFJGANDOX-UHFFFAOYSA-N
• SBB061120
• Hexanoic acid,2-ethyl-, propyl ester
• ST50825260

• Inchi： 1S/C11H22O2/c1-4-7-8-10(6-3)11(12)13-9-5-2/h10H,4-9H2,1-3H3
• InChI Key： IHIQOKFJGANDOX-UHFFFAOYSA-N
• SMILES： O(CCC)C(C(CC)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 132
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3